Cas no 64011-73-0 (1,4-Cyclohexanedimethanamine,N1,N4-bis(3,7-dimethyloctyl)-, hydrochloride (1:2))

1,4-Cyclohexanedimethanamine,N1,N4-bis(3,7-dimethyloctyl)-, hydrochloride (1:2) structure
64011-73-0 structure
Product Name:1,4-Cyclohexanedimethanamine,N1,N4-bis(3,7-dimethyloctyl)-, hydrochloride (1:2)
CAS No:64011-73-0
MF:C28H60Cl2N2
MW:495.695406913757
CID:505731
PubChem ID:115673
Update Time:2025-04-19

1,4-Cyclohexanedimethanamine,N1,N4-bis(3,7-dimethyloctyl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

    • 1,4-Cyclohexanedimethanamine,N1,N4-bis(3,7-dimethyloctyl)-, hydrochloride (1:2)
    • sodium,2-[cyclohexyl(octadecanoyl)amino]ethanesulfonate
    • N,N'-Bis(3,7-dimethyloctyl)-1,4-cyclohexanebis(methylamine) dihydrochloride
    • 64011-73-0
    • N,N'-(1,4-Cyclohexylenedimethylene)bis(3,7-dimethyloctylamine) dihydrochloride
    • Octylamine, N,N'-(1,4-cyclohexylenedimethylene)bis(3,7-dimethyl-, dihydrochloride
    • 1,4-Cyclohexanebis(methylamine), N,N'-bis(3,7-dimethyloctyl)-, dihydrochloride
    • N,N'-[Cyclohexane-1,4-diylbis(methylene)]bis(3,7-dimethyloctan-1-amine)--hydrogen chloride (1/2)
    • DTXSID80981944
    • Inchi: 1S/C28H58N2.2ClH/c1-23(2)9-7-11-25(5)17-19-29-21-27-13-15-28(16-14-27)22-30-20-18-26(6)12-8-10-24(3)4;;/h23-30H,7-22H2,1-6H3;2*1H
    • InChI Key: NDGNUJLGXYAGOV-UHFFFAOYSA-N
    • SMILES: Cl.Cl.N(CCC(C)CCCC(C)C)CC1CCC(CNCCC(C)CCCC(C)C)CC1

Computed Properties

  • Exact Mass: 494.4138
  • Monoisotopic Mass: 494.413355
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 18
  • Complexity: 335
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 24.1

Experimental Properties

  • Boiling Point: 495.2°Cat760mmHg
  • Flash Point: 261.8°C
  • PSA: 24.06
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